3-hydroxy-2-methylheptanoic acid
Overview
Description
3-Hydroxy-2-methylheptanoic acid (3-HMHA) is a naturally occurring compound found in a variety of plants, animals, and microorganisms. It is an important intermediate in the biosynthesis of many compounds, including fatty acids, steroids, and terpenes. 3-HMHA has also been found to have a variety of medicinal and pharmacological properties, including anti-inflammatory, anti-cancer, and anti-microbial activities.
Scientific Research Applications
3-hydroxy-2-methylheptanoic acid has been studied extensively for its potential applications in medicine and pharmacology. Studies have shown that 3-hydroxy-2-methylheptanoic acid has anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, 3-hydroxy-2-methylheptanoic acid has been found to possess anti-oxidant, anti-diabetic, and anti-obesity activities. It has also been studied for its potential to reduce cholesterol levels and as a potential treatment for Alzheimer's disease.
Mechanism of Action
The exact mechanism of action of 3-hydroxy-2-methylheptanoic acid is still not fully understood. However, it is believed that 3-hydroxy-2-methylheptanoic acid may act by inhibiting the activity of certain enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. In addition, 3-hydroxy-2-methylheptanoic acid has been found to inhibit the activity of certain transcription factors, such as nuclear factor kappa B (NF-κB) and activator protein 1 (AP-1), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
3-hydroxy-2-methylheptanoic acid has been found to have a variety of biochemical and physiological effects. Studies have shown that 3-hydroxy-2-methylheptanoic acid can inhibit the activity of certain enzymes, such as COX and LOX, which are involved in the production of inflammatory mediators. In addition, 3-hydroxy-2-methylheptanoic acid has been found to inhibit the activity of certain transcription factors, such as NF-κB and AP-1, which are involved in the regulation of gene expression. Furthermore, 3-hydroxy-2-methylheptanoic acid has been found to have anti-oxidant, anti-diabetic, and anti-obesity activities.
Advantages and Limitations for Lab Experiments
The advantages of using 3-hydroxy-2-methylheptanoic acid for laboratory experiments include its low cost and ease of synthesis. In addition, 3-hydroxy-2-methylheptanoic acid is a naturally occurring compound and is therefore more readily available than other synthetic compounds. The main limitation of using 3-hydroxy-2-methylheptanoic acid for laboratory experiments is that its exact mechanism of action is still not fully understood.
Future Directions
Some potential future directions for research on 3-hydroxy-2-methylheptanoic acid include further investigation into its mechanism of action and its potential applications in medicine and pharmacology. In addition, further research could be conducted on the potential of 3-hydroxy-2-methylheptanoic acid to reduce cholesterol levels and as a potential treatment for Alzheimer's disease. Furthermore, research could be conducted on the potential of 3-hydroxy-2-methylheptanoic acid to be used as a food additive or dietary supplement. Finally, further research could be conducted on the potential of 3-hydroxy-2-methylheptanoic acid to be used as a biopesticide or biocontrol agent.
Synthesis Methods
3-hydroxy-2-methylheptanoic acid can be synthesized through several methods, including chemical and biotechnological approaches. Chemical synthesis involves the reaction of 2-methylheptanoic acid with a reducing agent, such as sodium borohydride or lithium aluminum hydride. The resulting product is then subjected to hydrolysis to yield 3-hydroxy-2-methylheptanoic acid. Biotechnological synthesis of 3-hydroxy-2-methylheptanoic acid is achieved through the use of engineered microorganisms, such as Escherichia coli, which have been engineered to produce 3-hydroxy-2-methylheptanoic acid from glucose.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-hydroxy-2-methylheptanoic acid involves the oxidation of 3-hydroxy-2-methylheptanal using a suitable oxidizing agent.", "Starting Materials": [ "3-hydroxy-2-methylheptanal", "Oxidizing agent (e.g. potassium permanganate, chromic acid, etc.)", "Solvent (e.g. water, dichloromethane, etc.)" ], "Reaction": [ "Dissolve 3-hydroxy-2-methylheptanal in a suitable solvent.", "Add the oxidizing agent slowly to the reaction mixture while stirring.", "Maintain the reaction mixture at a suitable temperature and stir for a suitable time.", "Monitor the progress of the reaction using TLC or other suitable analytical techniques.", "Once the reaction is complete, quench the reaction mixture with a suitable reagent (e.g. sodium bisulfite, sodium carbonate, etc.) to remove excess oxidizing agent.", "Extract the product using a suitable solvent (e.g. ethyl acetate, dichloromethane, etc.).", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain the crude product.", "Purify the crude product using suitable techniques (e.g. column chromatography, recrystallization, etc.) to obtain pure 3-hydroxy-2-methylheptanoic acid." ] } | |
CAS RN |
80458-09-9 |
Product Name |
3-hydroxy-2-methylheptanoic acid |
Molecular Formula |
C8H16O3 |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
